Cas no 2287343-30-8 (2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid)

• Product Name: 2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid
• CAS No: 2287343-30-8
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6583824
• PubChem ID: 137942844
• Update Time: 2025-05-25

2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6746991
• 2287343-30-8
• 2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid
• 2-(2-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C18H20N2O4S/c21-16(22)10-15-12-25-17(19-15)14-6-8-20(9-7-14)18(23)24-11-13-4-2-1-3-5-13/h1-5,12,14H,6-11H2,(H,21,22)
• InChI Key： IJSWOHRLYRKLHO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid

2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic Acid: A Comprehensive Overview

The compound with CAS No 2287343-30-8, commonly referred to as 2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising biological properties. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

Chemical Structure and Properties

The molecular structure of 2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid is characterized by a thiazole ring system, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a piperidine moiety, which is a six-membered saturated ring containing one nitrogen atom. The piperidine group is attached to a phenylmethoxycarbonyl group, adding complexity to the molecule's structure.

The presence of the thiazole ring imparts unique electronic properties to the molecule, making it suitable for various chemical reactions and biological interactions. The piperidine group contributes to the molecule's flexibility and ability to form hydrogen bonds, which are crucial for its activity in biological systems.

Synthesis and Characterization

The synthesis of 2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the thiazole ring system through condensation reactions involving thiourea or other sulfur-containing compounds. The piperidine moiety is then introduced via nucleophilic substitution or coupling reactions.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, improving yields and reducing reaction times. The use of catalytic systems and green chemistry principles has also been explored to make the synthesis more environmentally friendly.

Applications in Research and Industry

2-[2-(1-Phenylmethoxycarbonylpiperidin-4-yl)-1,3-thiazol-4-yl]acetic acid has found applications in various fields due to its unique chemical properties. In the pharmaceutical industry, it has been investigated as a potential drug candidate for treating neurological disorders such as epilepsy and Alzheimer's disease.

In materials science, this compound has been studied for its potential as a building block in the synthesis of advanced materials with tailored properties. Its ability to form hydrogen bonds makes it suitable for applications in supramolecular chemistry and self-assembling systems.

Latest Research Findings

Recent studies have focused on understanding the biological activity of 2-[2-(1-PHENYLMETHOXYCARBONYLPIPERIDINYL)-THIAZOLYL]ACETIC ACID at the molecular level. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to study its interaction with biological targets.

In one groundbreaking study published in 2023, scientists demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The study highlighted its potential as a lead compound for drug development.

Another area of active research is the exploration of this compound's role in modulating cellular signaling pathways. Researchers have found that it can influence key signaling molecules such as G-protein coupled receptors (GPCRs), making it a valuable tool in pharmacological studies.

Conclusion

2-[2-(1-PHENYLMETHOXYCARBONYLPIPERIDINYL)-THIAZOLYL]ACETIC ACID, with CAS No 2287343-30_8_, is a versatile compound with significant potential in various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for future applications in medicine and materials science.

As research continues to uncover new insights into its properties and mechanisms of action, this compound is expected to play an increasingly important role in both academic and industrial settings.